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Compound of Interest

Compound Name: Dimethylmalononitrile

Cat. No.: B1205571

An In-depth Technical Guide to the Safety and Handling of Dimethylmalononitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for
dimethylmalononitrile, a key reagent in various synthetic applications. The following sections
detall its physical and chemical properties, toxicological data, safe handling protocols, and
emergency procedures to ensure its responsible and safe use in a laboratory setting.

Chemical and Physical Properties

Dimethylmalononitrile is a white, low-melting solid or colorless liquid with a nitrile odor.[1][2] It
Is a flammable solid and should be handled with care.[3]
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Property Value Reference
CAS Number 7321-55-3 [2]
Molecular Formula CsHeN2 [2]
Molecular Weight 94.11 g/mol [3]

White to colorless or light

Appearance yellow powder, lump, or clear [2][4]
liquid

Melting Point 31-33 °C (lit)) [2][3]

Boiling Point 120 °C at 44 hPa (lit.) [1]

Flash Point 63 °C (145.4 °F) - closed cup [11[3]

Density 0.9690 g/cm? (rough estimate) [4]

2-8°C under inert gas
Storage Temperature _ [2][4]
(Nitrogen or Argon)

Toxicological Data and Hazard Information

Dimethylmalononitrile is classified as acutely toxic if swallowed, in contact with skin, or if
inhaled.[5] It can cause serious eye and skin irritation and may cause respiratory irritation.[5]

-

Route Value Species Reference

Dermal LD50 300 mg/kg Not Specified [1]

) Not Specified (Acute
Inhalation LC50 3 mg/L (4 h) o ) [1]
toxicity estimate)

GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed

o H311: Toxic in contact with
Acute Toxicity, Dermal 3 )

skin

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye " H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity - H335: May cause respiratory
Single Exposure irritation

Data sourced from PubChem and ChemicalBook Safety Data Sheets.[5][6]

Mechanism of Toxicity

The toxicity of many nitrile compounds is associated with their in vivo metabolism, which can
release cyanide.[7] Cyanide, in turn, can inhibit cellular respiration by binding to cytochrome ¢
oxidase in the mitochondria. While the specific metabolism of dimethylmalononitrile has not
been extensively detailed in the provided search results, it is prudent to assume a similar
potential for cyanide release.

Additionally, some reactions involving dimethylmalononitrile have been shown to proceed via
a radical mechanism.[8] This reactivity could contribute to its toxicity through the generation of
reactive radical species within biological systems.
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Caption: Plausible toxicity pathway for dimethylmalononitrile.

Safe Handling and Experimental Protocols

Adherence to strict safety protocols is mandatory when handling dimethylmalononitrile.

Engineering Controls

o Ventilation: Always handle dimethylmalononitrile in a properly functioning chemical fume
hood to minimize inhalation exposure.[9] The ventilation system should be designed to
prevent the accumulation and recirculation of vapors.[9]

o Work Surface: Use a disposable plastic-backed absorbent liner ("bench paper"”) or a
stainless steel tray to protect work surfaces from contamination.[10]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[10]

o Gloves: Wear chemical-resistant gloves. Nitrile gloves (minimum 5-mil thickness) provide
splash protection but should be changed immediately upon contamination.[11][12] For more
extensive handling, consider thicker gloves or double-gloving.
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e Protective Clothing: A lab coat, long pants, and closed-toe shoes are required.[10] For
procedures with a higher risk of splashing, an acid-resistant apron is recommended.[10]

» Respiratory Protection: If engineering controls are insufficient or during emergency
situations, use a full-face respirator with appropriate cartridges (e.g., type ABEK) or a

supplied-air respirator.[1]

General Handling Workflow
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Caption: General workflow for handling dimethylmalononitrile.
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Storage

Store dimethylmalononitrile in a tightly sealed container in a cool, dry, and well-ventilated
area.[6] It should be stored under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C.[2][4]
Keep away from heat, sparks, and open flames.[1] Store separately from strong oxidizing
agents and acids.[1][9]

Disposal

Dispose of dimethylmalononitrile and any contaminated materials as hazardous waste.[6]
Use a licensed disposal company and do not mix with other waste.[6] Uncleaned containers
should be treated as the product itself.[6]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving
dimethylmalononitrile.

First Aid Measures
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Exposure Route

First Aid Protocol

Reference

Inhalation

Move the person to fresh air. If
not breathing, give artificial
respiration. Seek immediate

medical attention.

[6]

Skin Contact

Immediately remove all
contaminated clothing. Wash
the affected area with soap
and plenty of water for at least
15 minutes. Seek immediate

medical attention.

[6]

Eye Contact

Rinse cautiously with water for
at least 15 minutes. Remove
contact lenses if present and
easy to do. Continue rinsing.
Seek immediate medical

attention.

[6]

Ingestion

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water. Seek

immediate medical attention.

[6]

Spill Response

e Minor Spill:

o Evacuate the immediate area.

o Wearing appropriate PPE, cover the spill with an inert absorbent material.

o Carefully sweep up the absorbed material and place it in a sealed, labeled container for

hazardous waste disposal.

o Clean the spill area with a suitable solvent, followed by soap and water.
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e Major Spill:
o Evacuate the laboratory and alert others.
o Prevent entry to the area.

o Contact your institution's emergency response team immediately.

Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]
e Unsuitable Extinguishing Media: Do not use a direct water jet.[1]

e Specific Hazards: Combustion may produce toxic fumes, including carbon oxides, nitrogen
oxides, and hydrogen cyanide.[1] Vapors can form explosive mixtures with air.[1]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Emergency Response Logic
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Caption: Decision-making flow for emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Dimethylmalononitrile safety and handling precautions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120557 1#dimethylmalononitrile-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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